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Compound of Interest

Compound Name: 9-Phenylcarbazole

Cat. No.: B072232 Get Quote

This document provides essential safety and logistical information for the proper disposal of 9-
Phenylcarbazole, ensuring the safety of laboratory personnel and environmental protection.

Researchers, scientists, and drug development professionals should adhere to these

procedures to minimize risks associated with this chemical.

Hazard Identification and Safety Precautions
9-Phenylcarbazole is considered a hazardous chemical. It is crucial to handle it with care,

utilizing appropriate personal protective equipment (PPE).

Summary of Hazards:

Hazard Statement Description GHS Classification

H315 Causes skin irritation
Skin Corrosion/Irritation,

Category 2

H318 Causes serious eye damage
Serious Eye Damage/Eye

Irritation, Category 1

H335 May cause respiratory irritation
Specific target organ toxicity

(single exposure), Category 3

H413
May cause long lasting harmful

effects to aquatic life

Hazardous to the aquatic

environment, long-term

hazard, Category 4
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Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection Safety glasses with side-shields or goggles.

Body Protection Laboratory coat.

Respiratory

Use in a well-ventilated area. If dust is

generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.

Step-by-Step Disposal Procedure
The primary method for the disposal of 9-Phenylcarbazole is to treat it as hazardous waste

and send it to an approved waste disposal facility. Do not empty into drains.

Step 1: Segregation and Collection

Collect waste 9-Phenylcarbazole and any contaminated materials (e.g., filter paper,

weighing boats, contaminated PPE) in a dedicated, clearly labeled, and sealed container.

The container must be compatible with the chemical.

To cite this document: BenchChem. [Proper Disposal of 9-Phenylcarbazole: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072232#9-phenylcarbazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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